Cas no 43068-41-3 (4-Bromopyridazine-3,6-diol)

• Product Name: 4-Bromopyridazine-3,6-diol
• CAS No: 43068-41-3
• MF: C₄H₃BrN₂O₂
• MW: 190.9828
• CID: 4671362
• PubChem ID: 254942
• Update Time: 2025-11-02

4-Bromopyridazine-3,6-diol Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1,2-dihydropyridazine-3,6-dione
• 4-bromopyridazine-3,6-diol
• 4-Bromo-3-hydroxy-6-pyridazinone
• 4-Bromo-6-hydroxypyridazin-3(2H)-one
• 5-Bromo-6-hydroxypyridazin-3(2H)-one
• Pyridazine, 3,6-dione, 4-bromo-1,2-dihydro-
• BMASTHFFAMGJKZ-UHFFFAOYSA-N
• 3(2H)-Pyridazinone,4-bromo-6-hydroxy-
• 3,6-Pyridazinedione, 4-bromo-1,2-dihydro-
• 5-bromo-6-hydroxy-2,3-dihydropyridazin-3-one
• NSC79701
• 4-bromo-6-hydroxy-3(2H)-Pyridazinone
• 4-bromopyridazin-3,6-diol
• NCIO
• 4-Bromo-3,6-pyridazinediol
• NCIOpen2_000670
• 4-Bromo-3,6-pyridazinediol #
• AKOS000588108
• AKOS017344832
• CS-W019421
• 1822714-67-9
• MFCD13874714
• SCHEMBL2646106
• Pyridazine-3,6-diol, 4-bromo-
• 43068-41-3
• D84353
• NSC-79701
• J-514728
• Z1198655184
• SY042315
• 4-bromo-1,2-dihydro-3,6-pyridazinedione
• 4-bromo-6-hydroxy-2,3-dihydropyridazin-3-one
• 15456-86-7
• AKOS015919855
• 4-Bromo-1 pound not2-dihydropyridazine-3 pound not6-dione
• 5-bromo-6-hydroxy-2H-pyridazin-3-one
• 4-bromo-1.2-dihydropyridazine-3.6-dione
• SR-01000597173-1
• MFCD01077935
• MFCD18070733
• SCHEMBL2648120
• SR-01000597173
• SCHEMBL11282796
• DTXSID80292027
• FS-2910
• 4bromo-1,2-dihydropyridazine-3,6-dione
• EN300-84297
• D83966
• EU-0099954
• AG-690/36921261
• DB-064050
• 4-Bromopyridazine-3,6-diol

• Inchi： 1S/C4H3BrN2O2/c5-2-1-3(8)6-7-4(2)9/h1H,(H,6,8)(H,7,9)
• InChI Key： BMASTHFFAMGJKZ-UHFFFAOYSA-N
• SMILES： BrC1=CC(NNC1=O)=O

Computed Properties

• Exact Mass: 189.93779g/mol
• Monoisotopic Mass: 189.93779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 58.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones

Additional information on 4-Bromopyridazine-3,6-diol

4-Bromopyridazine-3,6-diol (CAS No. 43068-41-3): A Versatile Heterocyclic Compound for Pharmaceutical and Material Science Applications

4-Bromopyridazine-3,6-diol (CAS No. 43068-41-3) is a brominated heterocyclic compound that has gained significant attention in recent years due to its unique chemical properties and wide-ranging applications. As researchers continue to explore novel pyridazine derivatives for drug discovery and material science, this particular compound stands out for its structural features that make it valuable in multiple scientific domains.

The molecular structure of 4-bromo-3,6-dihydroxypyridazine features a six-membered aromatic ring containing two nitrogen atoms at adjacent positions (1,2-diazine), with hydroxyl groups at the 3 and 6 positions and a bromine atom at the 4 position. This specific substitution pattern contributes to its interesting electronic properties and reactivity, making it a valuable building block in organic synthesis. Recent studies in heterocyclic chemistry have highlighted the importance of such functionalized pyridazines as precursors for more complex molecular architectures.

In pharmaceutical research, 4-Bromopyridazine-3,6-diol serves as a key intermediate in the synthesis of various bioactive compounds. The presence of both hydroxyl groups and a bromine atom allows for selective functionalization, enabling medicinal chemists to create diverse molecular libraries. This aligns with current trends in fragment-based drug discovery, where small, functionalized heterocycles are used to build potential drug candidates. The compound's ability to participate in hydrogen bonding and metal coordination also makes it interesting for designing enzyme inhibitors or metal-binding pharmacophores.

Material scientists have explored 4-bromo-3,6-dihydroxypyridazine for its potential in creating novel organic electronic materials. The conjugated π-system of the pyridazine core, combined with its substituents, offers opportunities for developing organic semiconductors or luminescent materials. This connects with growing interest in organic electronics and sustainable alternatives to traditional inorganic materials. Researchers are particularly interested in how the bromine atom can facilitate further cross-coupling reactions to extend the π-conjugation.

The synthesis of 4-Bromopyridazine-3,6-diol typically involves bromination of pyridazine derivatives under controlled conditions. Modern synthetic approaches focus on improving yield and selectivity while minimizing environmental impact, reflecting the pharmaceutical industry's shift toward green chemistry principles. Recent publications have described optimized protocols that reduce hazardous byproducts while maintaining high purity of the final product.

Analytical characterization of CAS 43068-41-3 employs various techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's structure and purity, which is crucial for its applications in sensitive research areas. The development of advanced analytical methods for heterocyclic compound analysis has significantly improved the quality control of such intermediates in recent years.

From a commercial perspective, 4-Bromopyridazine-3,6-diol has seen growing demand in the fine chemicals market. Suppliers typically offer this compound with purity grades ranging from 95% to 99%, catering to different research and industrial needs. The pricing and availability of such specialty chemicals fluctuate based on raw material costs and manufacturing capacity, with current market trends showing steady growth in the heterocyclic compounds segment.

Safety considerations for handling 4-bromo-3,6-dihydroxypyridazine follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended. Storage typically requires protection from moisture and light to maintain stability, reflecting best practices for chemical storage and handling in research settings.

Future research directions for 4-Bromopyridazine-3,6-diol may explore its potential in emerging fields such as metal-organic frameworks (MOFs) or as a ligand in catalytic systems. The compound's ability to coordinate with metal ions while maintaining planarity makes it interesting for designing new functional materials. These applications align with current scientific interest in multifunctional materials that combine several desirable properties in single molecular systems.

For researchers working with pyridazine derivatives, understanding the structure-activity relationships of compounds like 4-Bromopyridazine-3,6-diol is crucial. The electronic effects of the bromine substituent and hydrogen-bonding capacity of the hydroxyl groups influence both reactivity and biological activity. These considerations are particularly relevant in contemporary medicinal chemistry approaches that emphasize rational drug design.

In conclusion, 4-Bromopyridazine-3,6-diol (CAS No. 43068-41-3) represents an important building block in modern chemical research. Its applications span pharmaceutical development, materials science, and synthetic chemistry, making it a versatile compound with ongoing scientific relevance. As research into functionalized heterocycles continues to advance, this brominated pyridazine derivative will likely find even broader utility in various cutting-edge scientific applications.